Cas no 2138187-04-7 (4H-1,2,4-Triazole-3-sulfonyl chloride, 4-(2,2-difluoroethyl)-5-(difluoromethyl)-)

• Product Name: 4H-1,2,4-Triazole-3-sulfonyl chloride, 4-(2,2-difluoroethyl)-5-(difluoromethyl)-
• CAS No: 2138187-04-7
• MF: C₅H₄ClF₄N₃O₂S
• MW: 281.615772247314
• CID: 5299968
• Update Time: 2025-10-28

4H-1,2,4-Triazole-3-sulfonyl chloride, 4-(2,2-difluoroethyl)-5-(difluoromethyl)- Chemical and Physical Properties

Names and Identifiers

• 4-(2,2-difluoroethyl)-5-(difluoromethyl)-4H-1,2,4-triazole-3-sulfonyl chloride
• 4-(2,2-Difluoroethyl)-5-(difluoromethyl)-1,2,4-triazole-3-sulfonyl chloride
• 4H-1,2,4-Triazole-3-sulfonyl chloride, 4-(2,2-difluoroethyl)-5-(difluoromethyl)-

• Inchi： 1S/C5H4ClF4N3O2S/c6-16(14,15)5-12-11-4(3(9)10)13(5)1-2(7)8/h2-3H,1H2
• InChI Key： KZJSNETYLCMPBH-UHFFFAOYSA-N
• SMILES： ClS(C1=NN=C(C(F)F)N1CC(F)F)(=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 335
• XLogP3: 1.2
• Topological Polar Surface Area: 73.2

Additional information on 4H-1,2,4-Triazole-3-sulfonyl chloride, 4-(2,2-difluoroethyl)-5-(difluoromethyl)-

4H-1,2,4-Triazole-3-sulfonyl chloride, 4-(2,2-difluoroethyl)-5-(difluoromethyl)- (CAS No. 2138187-04-7): A Comprehensive Overview

The compound 4H-1,2,4-Triazole-3-sulfonyl chloride, 4-(2,2-difluoroethyl)-5-(difluoromethyl)-, identified by its CAS number CAS No. 2138187-04-7, represents a significant advancement in the field of pharmaceutical chemistry. This specialized molecule has garnered considerable attention due to its unique structural features and potential applications in the development of novel therapeutic agents. The presence of both triazole and sulfonyl chloride functional groups, combined with the specific substitution patterns at the 4- and 5-positions, makes this compound a versatile intermediate for synthetic chemists.

In recent years, the pharmaceutical industry has witnessed a surge in the exploration of heterocyclic compounds for their broad spectrum of biological activities. Among these, triazole derivatives have emerged as particularly promising candidates due to their ability to modulate various biological pathways. The introduction of fluoro substituents further enhances the pharmacological profile of these compounds by improving metabolic stability and bioavailability. Specifically, the structure of 4H-1,2,4-Triazole-3-sulfonyl chloride, 4-(2,2-difluoroethyl)-5-(difluoromethyl)- incorporates both 2,2-difluoroethyl and difluoromethyl groups, which are known to enhance binding affinity and selectivity in drug design.

The synthesis of this compound involves a multi-step process that requires precise control over reaction conditions to ensure high yield and purity. The sulfonyl chloride moiety at the 3-position of the triazole ring is particularly critical as it serves as a reactive handle for further functionalization. This reactivity has been exploited in various synthetic strategies to introduce additional pharmacophores or to link the compound to other molecular fragments. The use of advanced synthetic techniques such as palladium-catalyzed cross-coupling reactions has further streamlined the preparation process, making it more efficient and scalable.

One of the most compelling aspects of 4H-1,2,4-Triazole-3-sulfonyl chloride, 4-(2,2-difluoroethyl)-5-(difluoromethyl)- is its potential application in the development of antiviral and anticancer agents. The triazole core is well-documented for its ability to interfere with viral replication and inhibit tumor growth. Studies have shown that modifications at the 4- and 5-positions can significantly alter the biological activity of triazole derivatives. For instance, the presence of fluoro substituents has been shown to enhance binding to viral proteases and kinases, leading to more effective inhibition.

In addition to its antiviral properties, this compound has shown promise in preclinical studies as an anticancer agent. The sulfonyl chloride group allows for facile conjugation with nucleoside analogs or other cytotoxic molecules, enabling the development of targeted therapies. Recent research has highlighted the importance of fluorinated triazole derivatives in overcoming drug resistance mechanisms associated with cancer cells. By incorporating fluoro groups into the molecular structure, researchers aim to improve drug penetration into tumors and reduce metabolism by enzymatic pathways.

The impact of fluorine atoms on pharmacokinetic properties cannot be overstated. Fluorine substitution often leads to increased lipophilicity and reduced metabolic clearance, which are desirable attributes for any drug candidate. In the case of 4H-1,2,4-Triazole-3-sulfonyl chloride, 4-(2,2-difluoroethyl)-5-(difluoromethyl)-, these effects are particularly pronounced due to the strategic placement of fluoro groups at key positions within the molecule. This has led to improved pharmacokinetic profiles in animal models compared to non-fluorinated analogs.

The compound's potential extends beyond antiviral and anticancer applications. Emerging research suggests that it may also have utility in addressing inflammatory diseases and neurodegenerative disorders. The ability of triazole derivatives to modulate inflammatory pathways has been well-documented in various preclinical models. By targeting specific enzymes or receptors involved in inflammation, this compound could offer a novel approach to treating conditions such as rheumatoid arthritis or inflammatory bowel disease.

Furthermore, neurodegenerative diseases like Alzheimer's and Parkinson's have been areas of intense research focus. The structural features of 4H-1,2,4-Triazole-3-sulfonyl chloride, 4-(2,2-difluoroethyl)-5-(difluoromethyl)- make it a promising candidate for developing therapeutics that can cross the blood-brain barrier and interact with key pathological markers associated with these diseases. Initial studies have shown that analogs with similar structural motifs can inhibit beta-secretase activity—a critical enzyme involved in amyloid-beta production—and may slow down disease progression.

The synthetic versatility of this compound also opens up avenues for exploring new chemical entities (NCEs) through library synthesis and high-throughput screening (HTS). By systematically varying substituents at different positions on the triazole ring or introducing additional functional groups via sulfonyl chloride chemistry, researchers can generate large libraries of derivatives with tailored properties. This approach has been successfully employed in academic and industrial settings to identify lead compounds with enhanced potency and selectivity.

The role of computational chemistry in optimizing lead structures cannot be ignored either. Molecular modeling techniques have become indispensable tools for predicting binding affinities and understanding molecular interactions at an atomic level. In collaboration with experimentalists who synthesize novel derivatives based on computational insights from virtual screening programs allows researchers rapid iteration cycles—significantly accelerating discovery pipelines toward viable candidates ready for clinical evaluation.

In conclusion,4H-1,H,_{T ri azol e -3 -s ul on y l ch lor ide,^{,> > > > > (> CAS No.> 2138187> 04> 7)}}) represents a multifaceted tool with significant potential across multiple therapeutic areas including antiviral, anticancer, inflammatory, and neurodegenerative disease treatments.
Its unique structural features combined with recent advances in synthetic methodologies position it as a valuable intermediate for medicinal chemists seeking novel pharmacological entities.
As research continues into exploring its full therapeutic spectrum, this compound is poised not only but also likely become one cornerstone within future drug development pipelines.